3-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C23H22N6O2S/c30-20-15-19(17-7-3-1-4-8-17)29-22(24-20)25-26-23(29)32-16-21(31)28-13-11-27(12-14-28)18-9-5-2-6-10-18/h1-10,15H,11-14,16H2,(H,24,25,30)
• InChI Key: XHVDIJGKSBZCLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C4N3C(=CC(=O)N4)C5=CC=CC=C5
• Molecular Formula: C23H22N6O2S
• Molecular Weight: 446.5 g/mol

Description

3-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications

Potential Inhibitors of Enzymes

Triazolopyrimidine derivatives have been synthesized and evaluated as potential inhibitors of various enzymes, such as 15-lipoxygenase (15-LO). Compounds with similar structural frameworks demonstrated significant inhibitory activity against 15-LO, suggesting their potential as therapeutic agents for diseases where 15-LO plays a critical role (Asghari et al., 2016).

Antihypertensive Agents

Some triazolopyrimidine derivatives have been synthesized as potential antihypertensive agents. These compounds, which bear structural resemblance to known antihypertensive drugs, have shown promising in vitro and in vivo antihypertensive activity (Bayomi et al., 1999).

Anticancer and Anti-inflammatory Activity

Novel pyrazolopyrimidines derivatives have been developed and evaluated for their anticancer and anti-5-lipoxygenase (a key enzyme in the inflammatory process) activities. Such studies indicate the potential of triazolopyrimidine derivatives in developing new therapeutic agents with anticancer and anti-inflammatory properties (Rahmouni et al., 2016).

Antibacterial Agents

Triazolopyrimidines have been synthesized with the aim of discovering new antibacterial agents. Certain derivatives exhibited potent activity against gram-positive pathogens, suggesting their potential as novel antibiotics (Khera et al., 2011).

Antimicrobial Agents

Derivatives incorporating the thiophene moiety into the triazolopyrimidine framework have shown significant antimicrobial activity, particularly against fungal pathogens. This highlights the potential of such compounds in developing new antimicrobial therapies (Mabkhot et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes such as acetylcholinesterase (ache) and butyrylcholinesterase (bche) .

Mode of Action

It’s possible that it interacts with its targets in a similar manner to related compounds, potentially inhibiting the activity of enzymes such as ache and bche .

Biochemical Pathways

Inhibition of ache and bche, as seen with similar compounds , can affect cholinergic neurotransmission, which is involved in many functions including memory and muscle control.

Pharmacokinetics

Similar compounds have been found to exhibit potent activity, suggesting they may have favorable absorption, distribution, metabolism, and excretion properties .

Result of Action

Inhibition of ache and bche by similar compounds can lead to increased acetylcholine levels, affecting neurotransmission .

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially affect the activity and stability of similar compounds .